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molecular formula C9H8N2O B154303 2-Hydroxy-3-methylquinoxaline CAS No. 14003-34-0

2-Hydroxy-3-methylquinoxaline

Cat. No. B154303
M. Wt: 160.17 g/mol
InChI Key: BMIMNRPAEPIYDN-UHFFFAOYSA-N
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Patent
US07538109B2

Procedure details

A mixture of 3-methyl-1H-quinoxalin-2-one (0.5 g) and selenium dioxide (0.728 g, 2.1 eq) in dry dioxane (33 mL) was stirred at reflux under nitrogen for 30 min. After cooling, the dark-brown mixture was concentrated under reduced pressure and the residue was purified by FC (AcOEt) to give the title compound as an orange solid.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.728 g
Type
reactant
Reaction Step One
Quantity
33 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:3](=[O:12])[NH:4][C:5]2[C:10]([N:11]=1)=[CH:9][CH:8]=[CH:7][CH:6]=2.[Se](=O)=[O:14]>O1CCOCC1>[O:12]=[C:3]1[NH:4][C:5]2[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=2)[N:11]=[C:2]1[CH:1]=[O:14]

Inputs

Step One
Name
Quantity
0.5 g
Type
reactant
Smiles
CC=1C(NC2=CC=CC=C2N1)=O
Name
Quantity
0.728 g
Type
reactant
Smiles
[Se](=O)=O
Name
Quantity
33 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux under nitrogen for 30 min
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CONCENTRATION
Type
CONCENTRATION
Details
the dark-brown mixture was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by FC (AcOEt)

Outcomes

Product
Name
Type
product
Smiles
O=C1C(=NC2=CC=CC=C2N1)C=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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